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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Octenal, a naturally occurring α,β-unsaturated aldehyde, has a rich history intertwined with

the development of flavor chemistry and the exploration of natural antimicrobial compounds.

Initially identified as a key volatile component in a variety of fruits, vegetables, and other natural

sources, its characteristic green, fatty, and slightly fruity aroma has led to its widespread use in

the food and fragrance industries. Beyond its sensory properties, 2-Octenal has garnered

significant attention for its potent biological activities, particularly its antifungal effects. This

technical guide provides a comprehensive overview of the discovery, history, and key scientific

investigations into 2-Octenal. It details the compound's physicochemical properties, outlines

historical and modern synthetic approaches, and elucidates its mechanism of action as an

antifungal agent, with a focus on its impact on fungal mitochondrial function.

Discovery and Natural Occurrence
The discovery of 2-Octenal is not attributed to a single definitive event but rather emerged from

the systematic analysis of volatile compounds in natural products that began in the mid-20th

century. Early researchers in food chemistry, utilizing techniques such as gas chromatography,

identified 2-Octenal as a significant contributor to the aroma profiles of numerous edible plants.

Its presence has been documented in a wide array of natural sources, including:
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Fruits: Apples, bananas, citrus fruits, and strawberries.

Vegetables: Tomatoes, cucumbers, and potatoes[1].

Herbs and Spices: Burdock root[2].

Nuts: Black walnuts[2].

Oils: Olive oil[2].

Fungi: The endophytic fungus Daldinia cf. concentrica has been shown to produce trans-2-
octenal[3].

The widespread occurrence of 2-Octenal in the plant and fungal kingdoms suggests its

involvement in various biological processes, including as a defense compound against

pathogens.

Physicochemical Properties
2-Octenal is a colorless to pale yellow liquid with a distinct odor profile. It exists as two

geometric isomers, (E)-2-Octenal (trans) and (Z)-2-Octenal (cis), with the trans isomer being

the more common and commercially significant form. The quantitative physicochemical

properties of (E)-2-Octenal are summarized in Table 1.
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Property Value Reference

Molecular Formula C₈H₁₄O [4]

Molecular Weight 126.20 g/mol [4]

CAS Number 2548-87-0 [5]

Appearance Colorless to pale yellow liquid

Odor
Green, fatty, herbaceous,

slightly fruity

Boiling Point 84-86 °C at 19 mmHg [5]

Density 0.846 g/mL at 25 °C

Refractive Index 1.45 (n20/D)

Flash Point 66 °C (150.8 °F) - closed cup [6]

Solubility
Slightly soluble in water;

soluble in alcohol and fixed oils

Vapor Density >1 (vs air) [6]

Historical and Modern Synthesis
While 2-Octenal is abundant in nature, chemical synthesis is the primary method for its

commercial production. The development of synthetic routes to α,β-unsaturated aldehydes has

been a cornerstone of organic chemistry.

Historical Synthetic Approaches
The synthesis of α,β-unsaturated aldehydes, including 2-Octenal, has historically relied on

classical organic reactions. While the precise first laboratory synthesis of 2-Octenal is not well-

documented, it was likely achieved through methods prevalent in the mid-20th century.

Experimental Protocol: Aldol Condensation (Hypothetical Historical Synthesis)

A plausible historical route to 2-Octenal is the aldol condensation of hexanal. This reaction, a

fundamental carbon-carbon bond-forming reaction, involves the base- or acid-catalyzed
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reaction of an enol or enolate with a carbonyl compound.

Reactants: Hexanal, sodium hydroxide (catalyst), ethanol (solvent).

Procedure:

Hexanal is dissolved in ethanol in a reaction flask.

A solution of sodium hydroxide in water is added dropwise to the stirred solution of

hexanal at a controlled temperature (e.g., 10-20 °C).

The reaction mixture is stirred for several hours at room temperature to allow for the aldol

addition and subsequent dehydration (condensation) to occur.

The reaction is quenched by the addition of a dilute acid (e.g., hydrochloric acid).

The organic layer is separated, washed with water and brine, and dried over an anhydrous

salt (e.g., magnesium sulfate).

The crude product is purified by fractional distillation under reduced pressure to yield 2-
Octenal.

Modern Synthetic Methods
Contemporary synthetic chemistry offers more refined and efficient methods for the preparation

of 2-Octenal, providing greater control over stereoselectivity and yield.

Experimental Protocol: Oxidation of 2-Octen-1-ol

A common modern approach involves the selective oxidation of the corresponding allylic

alcohol, 2-octen-1-ol.

Reactants: 2-Octen-1-ol, an oxidizing agent (e.g., pyridinium chlorochromate (PCC),

manganese dioxide (MnO₂)), dichloromethane (solvent).

Procedure:
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2-Octen-1-ol is dissolved in dichloromethane in a reaction flask under an inert atmosphere

(e.g., nitrogen).

The oxidizing agent (e.g., PCC adsorbed on silica gel) is added portion-wise to the stirred

solution at room temperature.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is filtered to remove the oxidant and its byproducts.

The filtrate is concentrated under reduced pressure.

The resulting crude product is purified by column chromatography on silica gel to afford

pure (E)-2-Octenal.

Biological Activity and Mechanism of Action
2-Octenal exhibits a range of biological activities, with its antifungal properties being the most

extensively studied. It has demonstrated efficacy against various fungal pathogens, including

those affecting agricultural crops.

Antifungal Activity
Research has shown that (E)-2-Octenal is a potent inhibitor of fungal growth. For instance, it

has been shown to be effective against Neofusicoccum parvum, a pathogen that causes stem-

end rot in mangoes[7]. It also exhibits activity against Sclerotium rolfsii, a soil-borne

phytopathogenic fungus[3].

Mechanism of Antifungal Action
The antifungal mechanism of 2-Octenal primarily involves the disruption of fundamental

cellular processes, leading to cell death. The key targets are the fungal cell membrane and

mitochondria.

Cell Membrane Disruption: 2-Octenal compromises the integrity of the fungal cell

membrane, leading to increased permeability and leakage of intracellular components.
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Mitochondrial Dysfunction: The primary mode of action appears to be the impairment of

mitochondrial function. 2-Octenal has been shown to directly interact with and inhibit key

enzymes of the tricarboxylic acid (TCA) cycle, specifically succinate dehydrogenase (SDH)

and malate dehydrogenase (MDH)[7].

This inhibition of the TCA cycle disrupts the mitochondrial respiratory chain, leading to:

Decreased ATP production: The cell's primary energy currency is depleted.

Increased Reactive Oxygen Species (ROS) production: The dysfunctional electron transport

chain generates harmful ROS, leading to oxidative stress and damage to cellular

components, including proteins, lipids, and DNA[8].

Collapse of Mitochondrial Membrane Potential: The electrochemical gradient across the

inner mitochondrial membrane, essential for ATP synthesis, is dissipated.

This cascade of events ultimately leads to fungal cell death. There is currently no strong

evidence to suggest that 2-Octenal directly inhibits the ergosterol biosynthesis pathway, a

common target for azole antifungal drugs[9][10][11][12][13].

Signaling Pathway of 2-Octenal's Antifungal Action
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Caption: Antifungal mechanism of 2-Octenal.

Conclusion
2-Octenal, a molecule first encountered as a natural flavor and fragrance compound, has

emerged as a subject of significant scientific interest due to its potent antifungal properties. Its

history reflects the advancements in analytical chemistry that allowed for the identification of

key volatile components in natural products. The elucidation of its mechanism of action,

centered on the disruption of fungal mitochondrial respiration, provides a compelling case for

its further investigation and development as a natural alternative to synthetic fungicides in
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agriculture and potentially in medicine. This technical guide serves as a foundational resource

for researchers and professionals seeking to understand and leverage the unique properties of

this versatile α,β-unsaturated aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Discovery and History of 2-Octenal: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770461#discovery-and-history-of-2-octenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b7770461#discovery-and-history-of-2-octenal
https://www.benchchem.com/product/b7770461#discovery-and-history-of-2-octenal
https://www.benchchem.com/product/b7770461#discovery-and-history-of-2-octenal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7770461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

